Cas no 483321-21-7 (methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate)

• Product Name: methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate
• CAS No: 483321-21-7
• MF: C₈H₈N₄O₂S
• MW: 224.239719390869
• CID: 6384873
• PubChem ID: 654062
• Update Time: 2025-05-26

methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate
• HMS2363A05
• EN300-10031827
• (4-Amino-5-cyano-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester
• METHYL 2-[(4-AMINO-5-CYANOPYRIMIDIN-2-YL)SULFANYL]ACETATE
• MLS000030641
• HMS1678A03
• SMR000001958
• AKOS000719006
• 483321-21-7
• CHEMBL1371521

• Inchi： 1S/C8H8N4O2S/c1-14-6(13)4-15-8-11-3-5(2-9)7(10)12-8/h3H,4H2,1H3,(H2,10,11,12)
• InChI Key： DWPYIACWRIWTPI-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C#N)=C(N)N=1)CC(=O)OC

Computed Properties

• Exact Mass: 224.03679668g/mol
• Monoisotopic Mass: 224.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate

Methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate: A Comprehensive Overview

Methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate, identified by the CAS number 483321-21-7, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and agrochemicals. The molecule consists of a pyrimidine ring, which is a six-membered heterocyclic structure containing nitrogen atoms, substituted with amino and cyano groups, along with a sulfanyl acetate moiety. This combination renders the compound versatile in terms of reactivity and functionality.

The synthesis of methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate involves a multi-step process that typically begins with the preparation of the pyrimidine core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, enhancing yield and purity. For instance, researchers have employed microwave-assisted synthesis to expedite the formation of the pyrimidine ring, reducing reaction time significantly while maintaining product quality.

The structural features of this compound make it an attractive candidate for various applications. In the pharmaceutical industry, pyrimidine derivatives are often explored for their potential as kinase inhibitors or anti-cancer agents. The presence of the sulfanyl acetate group introduces additional functionality, which can be exploited for further chemical modifications or bioconjugation purposes.

Recent studies have highlighted the potential of methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate as a lead compound in drug design. For example, researchers have investigated its ability to inhibit specific enzymes involved in cancer cell proliferation. The amino group on the pyrimidine ring plays a crucial role in hydrogen bonding interactions, which are essential for binding to target proteins.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The cyano group on the pyrimidine ring contributes to its pesticidal activity, making it a potential candidate for developing new generation pesticides that are both effective and environmentally friendly.

The sulfanyl acetate moiety in the molecule also serves as a reactive site for further functionalization. Chemists have explored its use in click chemistry reactions, enabling the construction of complex molecular architectures with ease. This versatility underscores the importance of methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate as a building block in organic synthesis.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide valuable insights into the molecular interactions and stability of the compound under different conditions.

In conclusion, methyl 2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetate stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research and development endeavors.